Cas no 2172080-31-6 (3-amino(1-tert-butyl-1H-pyrazol-5-yl)methylazetidin-3-ol)

• Product Name: 3-amino(1-tert-butyl-1H-pyrazol-5-yl)methylazetidin-3-ol
• CAS No: 2172080-31-6
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5877408
• PubChem ID: 165598638
• Update Time: 2025-06-10

3-amino(1-tert-butyl-1H-pyrazol-5-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino(1-tert-butyl-1H-pyrazol-5-yl)methylazetidin-3-ol
• EN300-1651742
• 3-[amino(1-tert-butyl-1H-pyrazol-5-yl)methyl]azetidin-3-ol
• 2172080-31-6

• Inchi： 1S/C11H20N4O/c1-10(2,3)15-8(4-5-14-15)9(12)11(16)6-13-7-11/h4-5,9,13,16H,6-7,12H2,1-3H3
• InChI Key： ZKKXJXYAIFQZQP-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C(C1=CC=NN1C(C)(C)C)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-amino(1-tert-butyl-1H-pyrazol-5-yl)methylazetidin-3-ol

3-Amino(1-tert-butyl-1H-pyrazol-5-yl)methylazetidin-3-ol: A Promising Compound in Medicinal Chemistry

3-Amino(1-tert-butyl-1H-pyrazol-5-yl)methylazetidin-3-ol (CAS No. 2172080-31-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered nitrogen-containing heterocycles with a broad range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The tert-butyl group in the pyrazole ring of 3-amino(1-tert-butyl-1H-pyrazol-5-yl)methylazetidin-3-ol plays a crucial role in enhancing the compound's stability and bioavailability. The tert-butyl group is known for its steric bulk, which can protect the pyrazole ring from metabolic degradation and improve the compound's pharmacokinetic profile. This structural feature is particularly important in drug design, as it can significantly influence the compound's ability to cross biological membranes and reach its target site of action.

Recent studies have highlighted the potential of 3-amino(1-tert-butyl-1H-pyrazol-5-yl)methylazetidin-3-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-amino(1-tert-butyl-1H-pyrazol-5-yl)methylazetidin-3-ol has shown promise in antiviral research. A recent investigation published in Antiviral Research reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and SARS-CoV-2. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing, thereby disrupting the viral life cycle.

The anticancer potential of 3-amino(1-tert-butyl-1H-pyrazol-5-yl)methylazetidin-3-ol has also been explored. A study in Cancer Letters found that this compound selectively induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism involves the activation of caspase-dependent apoptotic pathways and the downregulation of anti-apoptotic proteins such as Bcl-2 and Bcl-xL.

The pharmacokinetic properties of 3-amino(1-tert-butyl-1H-pyrazol-5-yl)methylazetidin-3-ol have been extensively studied to optimize its therapeutic efficacy. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it exhibits low toxicity and minimal side effects, which are critical factors for drug development.

In conclusion, 3-amino(1-tert-butyl-1H-pyrazol-5-yl)methylazetidininene ol (CAS No. 2172080-*-*6) represents a promising lead compound in medicinal chemistry with a wide range of potential applications. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further preclinical and clinical evaluation. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.